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Abstract

This technical guide provides a comprehensive overview of isopropyl salicylate, a benzoate
ester with applications in the fragrance, cosmetic, and agrochemical industries. This document
details its chemical identity, physicochemical properties, synthesis protocols, and spectroscopic
data. The information is presented to be a valuable resource for researchers, scientists, and
professionals involved in drug development and chemical synthesis.

Chemical Identity and Properties

Isopropyl salicylate, with the IUPAC name propan-2-yl 2-hydroxybenzoate, is the ester
formed from the condensation of salicylic acid and isopropyl alcohol.[1] It is a transparent,
colorless to very slightly yellow liquid.[2] While sparingly soluble in water, it is soluble in organic
solvents like ethyl alcohol and ether.[1][3]

Physicochemical Properties

The key physicochemical properties of isopropyl salicylate are summarized in the table below
for easy reference and comparison.
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Property Value Reference
ropan-2-yl 2-
IUPAC Name propan-=y [31[4]
hydroxybenzoate
CAS Number 607-85-2 [3]
Molecular Formula C10H1203 [3]
Molar Mass 180.203 g-mol—t [3]
Colorless to very slightly yellow
Appearance o [2]
liquid
Vegetal, green, herbal, with
Odor i [31[5]
sweet, fruity, and floral notes
Density 1.09 g/cm3 [3]
Boiling Point 238.0 °C (at 760 mmHg) [1][3]
Flash Point 96.11 °C (205.00 °F) [1][6]

Vapor Pressure

0.024 mmHg at 25 °C

(estimated)

[1]

Solubility

Sparingly soluble in water;

Soluble in alcohol and oils

[1](2]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of isopropyl salicylate.

The following table summarizes key spectroscopic information.
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Spectroscopic Data

Values and Descriptions

Reference

Mass Spectrometry (GC-MS)

Key mass-to-charge ratios
(m/z) and relative intensities:
120 (99.99), 138 (31.66), 121
(28.97), 92 (24.33), 180
(12.79)

[4]

1H NMR Spectroscopy

The hydroxyl proton signal for
salicylate esters is typically
observed downfield. For propyl
salicylate, the terminal methyl
group protons are found at
approximately 0.9 ppm, and
the hydroxyl proton is
observed around 10.9382

ppm.

[7]

Infrared (IR) Spectroscopy

Key stretches include a broad
O-H stretch (around 3100-
3000 cm™1), a methyl C-H
stretch (around 2950 cm™1), a
C=0 stretch (around 1680
cm~1), and a C=C stretch of
the aromatic ring (near 1600

cm™1).

[8]

Synthesis of Isopropyl Salicylate

Isopropyl salicylate is typically synthesized via the Fischer esterification of salicylic acid with

isopropanol, using an acid catalyst.[9] Common catalysts include concentrated sulfuric acid,

thionyl chloride, and various solid acids.[10]

Experimental Protocol: Fischer Esterification

This protocol details a laboratory-scale synthesis of isopropyl salicylate.

Materials:
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e Salicylic acid (0.1 moles, 13.80 g)

« |Isopropyl alcohol (0.371 moles, 28.40 mL)

o Concentrated sulfuric acid (5 mL)

e Saturated sodium bicarbonate solution

e Anhydrous sodium sulfate

¢ Round-bottom flask

o Reflux condenser

e Separatory funnel

o Beakers

e Heating mantle

e |ce bath

Procedure:

 In a round-bottom flask, combine salicylic acid and isopropy! alcohol.

e Cool the mixture in an ice water bath.

e Slowly add concentrated sulfuric acid to the cooled and stirred mixture.

o Set up the apparatus for reflux and heat the mixture for 1.5 to 4 hours.[2] The appearance of
the characteristic odor of isopropyl salicylate indicates the progress of the reaction.

 After reflux, allow the mixture to cool to room temperature. Unreacted salicylic acid may
precipitate out and can be removed by filtration.

o Transfer the cooled reaction mixture to a separatory funnel.
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o Carefully add a saturated solution of sodium bicarbonate to neutralize the acidic
components. Carbon dioxide gas will be evolved, so vent the funnel frequently.

» An oily layer of isopropyl salicylate will separate from the aqueous layer.

o Separate the organic layer and wash it again with the sodium bicarbonate solution, followed
by a wash with brine (saturated sodium chloride solution).[11]

» Dry the organic layer over anhydrous sodium sulfate.

e The crude isopropyl salicylate can be purified by distillation.

Applications and Biological Relevance

Isopropyl salicylate is primarily utilized in the following areas:

e Fragrance and Cosmetics: Due to its pleasant vegetal and floral scent, it is a component in
perfumes, lotions, and other personal care products.[6]

o Agrochemicals: It serves as an important intermediate in the synthesis of pesticides such as
isocarbophos and isofenphos-methyl.[10]

Currently, there is no significant body of research indicating a direct role for isopropyl
salicylate in specific signaling pathways relevant to drug development in the same manner as
its parent compound, salicylic acid. Its biological effects are not as extensively studied for
therapeutic purposes.

Visualized Workflow

The following diagram illustrates the synthesis and purification workflow for isopropyl
salicylate as described in the experimental protocol.
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Synthesis and Purification of Isopropyl Salicylate

1. Reactants Mixing
Sallicylic Acid + Isopropyl Alcohol
in Round-Bottom Flask

IStirring

Y
2. Acid Catalysis
Slow addition of conc. H2SOa
(in ice bath)

Y

3. Reflux
Heating the mixture
(1.5 - 4 hours)

Y

4. Cooling & Filtration
Cool to room temperature
Filter unreacted Salicylic Acid

Y

5. Neutralization
Transfer to Separatory Funnel
Add saturated NaHCOs solution

Venting CO2

Y

6. Phase Separation
Separate organic layer (Isopropyl Salicylate)
from aqueous layer

Y

7. Washing
Wash organic layer with NaHCOs
and then with brine

Y
8. Drying
Dry organic layer with
anhydrous NazSOa

Y

9. Purification
(Optional) Distillation

Final Product
Pure Isopropyl Salicylate

Click to download full resolution via product page

Caption: Workflow for the synthesis and purification of isopropyl salicylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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